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Compound of Interest

Compound Name: Chimassorb 2020

Cat. No.: B8282987

Performance Showdown: Chimassorb 2020
Versus High Molecular Weight HALS Rivals

In the realm of polymer stabilization, the selection of a high molecular weight (HMW) Hindered
Amine Light Stabilizer (HALS) is critical for ensuring the long-term durability and performance
of materials subjected to environmental stressors. This guide offers a comparative evaluation of
Chimassorb 2020 against other prominent HMW HALS, providing researchers, scientists, and
product development professionals with a comprehensive overview based on available
experimental data.

At a Glance: Key Performance Indicators

The efficacy of a HALS is determined by its ability to mitigate degradation from UV radiation
and heat, its compatibility with the polymer matrix, and its persistence within the material over
time. Below is a summary of the key performance attributes of Chimassorb 2020 and its
competitors.
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HALS Stabilizer

Key Features

Primary Applications

Chimassorb 2020

Excellent UV and long-term
thermal stability, high
extraction resistance, minimal

pigment interaction.[1][2]

Polyolefins (PP, PE),
polyamides, PVC, TPO roofing
membranes.[1][2][3][4]

Chimassorb 944

High-performance UV
stabilization, good thermal

stability, low volatility.[5][6]

Polyolefins (especially fibers
and films), styrenic polymers,

polyamides.[5][6]

Low molecular weight HALS,

Used in combination with

Tinuvin 770 often blended with HMW HALS  HMW HALS in various
to create synergistic effects. polymers.
Polymeric HALS with good ]

Cyasorb UV-3529 Polyolefins.

performance in polyolefins.

Hostavin N 30

Oligomeric HALS with broad
compatibility and good

resistance to migration.

Polyolefins, styrenics,

polyamides.

Sabostab UV 119

High molecular weight HALS
with good performance in
polyolefins and engineering

plastics.

Polyolefins, TPO, polyamides.

Quantitative Performance Data

The following tables summarize available quantitative data from various studies. It is important

to note that the data may not be directly comparable across different studies due to variations

in experimental conditions.

Thermal Stability

Thermogravimetric analysis (TGA) is a standard method to assess the thermal stability of

additives. A higher decomposition temperature indicates better thermal resistance.

Table 1: Thermal Decomposition Temperatures of Various HALS[7]
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. 5% Weight Loss 10% Weight Loss
HALS Stabilizer
Temperature (Td5%) (°C) Temperature (Td10%) (°C)
Chimassorb 2020 385.7 425.5
Chimassorb 944 425.5 458.7
Tinuvin 791 3224 380.1
Tinuvin 783 341.2 410.5

Note: Tinuvin 791 is a blend of Chimassorb 944 and Tinuvin 770. Tinuvin 783 is a blend of
Chimassorb 944 and Tinuvin 622. The lower thermal stability of these blends is attributed to the

lower molecular weight components.[7]

Color Interaction

The interaction of HALS with pigments can affect the final color of the product. Lower color
difference (Delta E) values indicate less interaction and better color retention.

Table 2: Color Yield of Red Pigmented Polypropylene Fiber[8]

HALS Stabilizer (0.15%) Color Difference (Delta E)
Chimassorb 2020 0.3

Chimassorb 119 0.6

Chimassorb 944 104

Experimental Protocols

To ensure the objective evaluation of HALS performance, standardized experimental protocols

are crucial. The following are summaries of key methodologies.

Accelerated Weathering

Purpose: To simulate the long-term effects of sunlight and weather in a laboratory setting.

Typical Standards: ASTM D4329, ASTM D4364, ISO 4892-2.
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Methodology:

o Sample Preparation: Polymer samples containing the HALS to be tested are prepared,
typically as films or plaques.

o Exposure: Samples are placed in a weathering chamber equipped with UV lamps (e.g., UVA-
340 for simulating sunlight) and a system for creating moisture (e.g., condensation or water

spray).

e Cycling: The exposure is conducted in cycles of UV exposure and moisture to mimic day and
night conditions.

o Evaluation: The degradation of the samples is monitored over time by measuring changes in
properties such as:

o Gloss: Measured using a gloss meter.
o Color: Measured using a spectrophotometer (Delta E).

o Mechanical Properties: Tensile strength, elongation at break, and impact strength are
measured according to relevant ASTM or ISO standards.

Thermal Aging

Purpose: To evaluate the long-term thermal stability of polymers with HALS at elevated
temperatures.

Typical Standards: ASTM D3045, ISO 188.

Methodology:

o Sample Preparation: Polymer samples with the HALS are prepared.

o Exposure: Samples are placed in a circulating air oven at a constant elevated temperature.

o Evaluation: The degradation of the samples is assessed at regular intervals by measuring:
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o Time to Embrittlement: The time it takes for the sample to become brittle and crack upon
bending.

o Retention of Mechanical Properties: Changes in tensile strength, elongation, and other
relevant properties are measured.

Extraction Resistance

Purpose: To determine the ability of the HALS to remain within the polymer matrix, especially
when in contact with liquids.

Methodology:

o Sample Preparation: Polymer samples containing a known concentration of the HALS are
prepared.

o Extraction: The samples are immersed in a solvent (e.g., hexane, ethanol, or water) for a
specified period at a certain temperature.

e Analysis: The concentration of the HALS in the solvent and/or remaining in the polymer is
determined using analytical techniques such as:

o High-Performance Liquid Chromatography (HPLC): A common method for quantifying the
amount of HALS that has migrated into the solvent.

o Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): Can be used to identify
and quantify the HALS remaining in the polymer.

Visualizing Performance Comparison and
Experimental Workflow

To better illustrate the relationships and processes involved in evaluating HALS performance,
the following diagrams are provided.
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Caption: Logical relationship of HALS performance comparison.
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Caption: Typical experimental workflow for HALS evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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